N-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)-1H-1,2,3-triazole-5-carboxamide

• IUPAC Name: N-[(1-methylbenzimidazol-2-yl)methyl]-2H-triazole-4-carboxamide
• InChI: InChI=1S/C12H12N6O/c1-18-10-5-3-2-4-8(10)15-11(18)7-13-12(19)9-6-14-17-16-9/h2-6H,7H2,1H3,(H,13,19)(H,14,16,17)
• InChI Key: ULMJJKDGPBDBJQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1CNC(=O)C3=NNN=C3
• Molecular Formula: C12H12N6O
• Molecular Weight: 256.26 g/mol

Description

N-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)-1H-1,2,3-triazole-5-carboxamide, also known as MITC, is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

Target of Action

It’s known that imidazole-containing compounds, which this compound is a part of, have a broad range of biological properties and can target a variety of receptors and enzymes .

Mode of Action

Imidazole derivatives are known to interact with their targets in a variety of ways, leading to different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Biochemical Pathways

Imidazole derivatives are known to interact with a variety of biochemical pathways due to their broad range of biological activities .

Pharmacokinetics

Imidazole derivatives are generally known for their high solubility in water and other polar solvents, which can influence their absorption and distribution .

Result of Action

Imidazole derivatives are known to exhibit a variety of biological activities, which suggests that they can have diverse effects at the molecular and cellular level .

Action Environment

Factors such as ph, temperature, and the presence of other substances can potentially influence the action of imidazole derivatives .

Advantages and Limitations for Lab Experiments

One advantage of N-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)-1H-1,2,3-triazole-5-carboxamide is its relatively simple synthesis method, which makes it accessible to researchers in various fields. Additionally, N-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)-1H-1,2,3-triazole-5-carboxamide has shown promising results in various applications, including as an anticancer and antibacterial agent. However, one limitation of N-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)-1H-1,2,3-triazole-5-carboxamide is its potential toxicity, which may limit its use in certain applications. Further studies are needed to fully understand the safety and efficacy of N-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)-1H-1,2,3-triazole-5-carboxamide.

Future Directions

There are several future directions for research on N-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)-1H-1,2,3-triazole-5-carboxamide. One area of interest is the development of derivatives with improved pharmacological properties, such as increased potency and selectivity. Additionally, further studies are needed to fully understand the mechanism of action of N-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)-1H-1,2,3-triazole-5-carboxamide and its potential as a therapeutic agent. Finally, the development of new materials based on N-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)-1H-1,2,3-triazole-5-carboxamide, such as metal-organic frameworks and porous polymers, has the potential to lead to new applications in various fields.

Synthesis Methods

N-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)-1H-1,2,3-triazole-5-carboxamide is synthesized using a one-pot, three-component reaction involving an aldehyde, an amine, and an azide. The reaction takes place in the presence of a copper catalyst, which facilitates the formation of the triazole ring. The resulting compound is then purified using column chromatography to obtain the final product.

Scientific Research Applications

N-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)-1H-1,2,3-triazole-5-carboxamide has been extensively studied in various scientific fields, including medicinal chemistry, drug discovery, and materials science. In medicinal chemistry, N-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)-1H-1,2,3-triazole-5-carboxamide has shown promising results as an anticancer agent, with studies suggesting that it induces apoptosis in cancer cells by inhibiting the activity of certain enzymes. N-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)-1H-1,2,3-triazole-5-carboxamide has also been investigated for its potential as an antibacterial and antifungal agent.
In drug discovery, N-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)-1H-1,2,3-triazole-5-carboxamide has been used as a scaffold for the development of new drugs. Researchers have synthesized derivatives of N-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)-1H-1,2,3-triazole-5-carboxamide with improved pharmacological properties, such as increased potency and selectivity. Additionally, N-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)-1H-1,2,3-triazole-5-carboxamide has been utilized in the development of new materials, such as metal-organic frameworks and porous polymers.